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Compound of Interest

Compound Name: MitoE10

Cat. No.: B15498957

This document provides comprehensive guidance on the proper disposal procedures for
MitoE10, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are based on the manufacturer's Safety Data Sheet
(SDS) and established best practices for hazardous waste management in a research
environment.

Immediate Safety and Handling Precautions

Before handling MitoE10, it is crucial to be aware of its potential hazards and the necessary
personal protective equipment (PPE) to be used. This ensures minimal exposure and safe
management of the material during use and disposal.

Potential Health Effects:

o Skin: Causes skin irritation.[1]

o Eyes: May cause severe irritation and possible eye burns upon contact.[1]
 Inhalation: May lead to irritation of the upper respiratory tract.[1]

 Ingestion: Can cause gastrointestinal irritation, potentially affecting the liver and central
nervous system.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15498957?utm_src=pdf-interest
https://www.benchchem.com/product/b15498957?utm_src=pdf-body
https://www.benchchem.com/product/b15498957?utm_src=pdf-body
https://mitomaterials.com/content/documents/2022-10-MITO-ACRE-SDS_2023-01-24-161822_szer.pdf
https://mitomaterials.com/content/documents/2022-10-MITO-ACRE-SDS_2023-01-24-161822_szer.pdf
https://mitomaterials.com/content/documents/2022-10-MITO-ACRE-SDS_2023-01-24-161822_szer.pdf
https://mitomaterials.com/content/documents/2022-10-MITO-ACRE-SDS_2023-01-24-161822_szer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15498957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Specification

Respiratory Protection

An approved/certified respirator or equivalent is

required.[1]

Hand Protection

Always wear protective gloves. Do not touch
with bare hands.[1]

Eye Protection

Chemical safety goggles or a face shield must

be worn.[1]

Skin and Body Protection

Wear suitable protective clothing to prevent skin

contact.[1]

Fire Hazards: MitoE10 may catch fire if exposed to open flames or sparks.[1][2] In the event of

a fire, use water spray, carbon dioxide, dry chemical powder, or appropriate foam.[1]

Firefighters should wear self-contained breathing apparatus and full protective clothing.[1]

Step-by-Step Disposal Protocol

Disposal of MitoE10 must adhere to federal, state, and local environmental control regulations.

[1] It is classified as hazardous waste and must not be disposed of in regular trash or down the

drain.[3][4]

1. Waste ldentification and Segregation:

» All materials contaminated with MitoE10, including unused product, empty containers, and

contaminated labware (e.g., gloves, wipes, pipette tips), must be treated as hazardous

waste.

e Do not mix MitoE10 waste with other waste streams unless compatibility has been

confirmed.

2. Containerization of Waste:

e Solid Waste:

o Collect heavily contaminated solid waste, such as paper towels and gloves, in a sturdy,

sealable plastic container or double-bagged in clear poly lab bags.[3]
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o Ensure the container is compatible with the chemical waste.[4]

Liquid Waste (if MitoE10 is in solution):

o Collect liquid waste containing MitoE10 in a designated, leak-proof, and tightly sealed
container.[3] Organic solvents, which can be used to disperse MitoE10, must not be
discharged down the drain.[1][3]

o The container must be clearly labeled as "Hazardous Waste."[3][4]
. Labeling of Waste Containers:

Properly label all waste containers with the following information:

[¢]

The words "Hazardous Waste"[4]

[¢]

The full chemical name: "MitoE10 (Epoxy resin and Modified Graphene Oxide mixture)"

[e]

The associated hazards (e.g., "Irritant,” "Skin Sensitizer")[2]

o

The accumulation start date[4]

[¢]

The name of the principal investigator or laboratory contact.
. Storage of Hazardous Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.

Keep the containers tightly closed except when adding waste.[1][4]
Ensure the storage area is away from ignition sources such as open flames or sparks.[1][2]
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[5]

Do not attempt to transport the hazardous waste outside of the laboratory.
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Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and
ensure adequate ventilation.

o Wear Appropriate PPE: Before attempting to clean the spill, don the required personal
protective equipment as outlined in the table above.[1]

o Contain the Spill: Prevent the spilled material from entering drains or waterways.[1][2]
o Clean-up:

o For the light yellow powder form of MitoE10, mechanically collect the spilled material (e.g.,
with a scoop or brush) and place it into a suitable, labeled container for disposal.[1]

o Avoid creating dust.[1]
» Decontaminate: Clean the spill area thoroughly with soap and water.

¢ Dispose of Clean-up Materials: All materials used for clean-up must be disposed of as
hazardous waste.[3]

MitoE10 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MitoE10 and associated materials.
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Waste Generation

MitoE10 Waste Generated
(Unused product, contaminated labware, spill cleanup material)

Is the waste liquid?

Solid Waste Liquid Waste
/ N
/ Containerization & Labeling \
Place in a sturdy, sealed container or double bag. Place in a sealed, leak-proof container.

Label container:
- 'Hazardous Waste'

- Chemical Name
- Hazards
- Date

Storage 8' Disposal

Store in designated Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS) for pickup.

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of MitoE10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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